Cas no 1270308-31-0 (2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid)

• Product Name: 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid
• CAS No: 1270308-31-0
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 6295528
• PubChem ID: 129943487
• Update Time: 2025-05-27

2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid
• 1270308-31-0
• EN300-1968402

• Inchi： 1S/C7H6Cl2N2O2/c8-4-2-1-3(6(9)11-4)5(10)7(12)13/h1-2,5H,10H2,(H,12,13)
• InChI Key： XBSWAHQWDCKKFB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(C(=O)O)N

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid

Recent Advances in the Study of 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid (CAS: 1270308-31-0)

2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid (CAS: 1270308-31-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a study published in the Journal of Medicinal Chemistry (2023), researchers investigated the role of 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid as a precursor in the synthesis of small-molecule inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4). The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against DPP-4, a key target in the treatment of type 2 diabetes. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in derivatives with improved pharmacokinetic properties.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid was utilized as a building block for the synthesis of novel γ-aminobutyric acid (GABA) receptor modulators. The study highlighted the compound's versatility in medicinal chemistry, as it facilitated the introduction of specific functional groups that enhanced binding affinity to GABA receptors. This research opens new avenues for the development of therapeutics targeting neurological disorders such as epilepsy and anxiety.

Recent advancements in synthetic methodologies have also improved the efficiency of producing 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid. A 2023 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, reducing the reliance on hazardous reagents and minimizing waste generation. This innovation is particularly relevant for industrial-scale production, ensuring a sustainable supply of the compound for further research and development.

In conclusion, 2-amino-2-(2,6-dichloropyridin-3-yl)acetic acid (CAS: 1270308-31-0) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its potential in drug discovery. Its applications span from diabetes treatment to neurological disorders, and advancements in synthesis methods further enhance its accessibility. Future research is expected to explore additional therapeutic targets and optimize the compound's derivatives for clinical use.